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Compound of Interest

Compound Name: Antifolate C2

CAS No.: 1286279-90-0

Cat. No.: B605521

Get Quote

Introduction: A New Frontier in Antifolate
Therapeutics
Antifolates represent a cornerstone in the history of chemotherapy, being among the first

classes of antimetabolites to demonstrate clinical efficacy.[1] Their mechanism of action hinges

on disrupting metabolic pathways that rely on one-carbon moieties supplied by folate (Vitamin

B9), which are essential for the synthesis of nucleotides and amino acids, and thus for cell

division.[1][2] The evolution of antifolate drugs has been driven by the need to overcome

resistance mechanisms and to enhance selectivity for cancer cells.[3][4]

Antifolate C2 (CAS: 1286279-90-0) is a novel, potent antifolate compound that has shown

significant promise in preclinical studies.[5] It is a 6-substituted pyrrolo[2,3-d]pyrimidine thienoyl

antifolate that exhibits a unique mechanism of action and selectivity profile.[6] This application

note provides a comprehensive guide for researchers, scientists, and drug development

professionals on the solubility, preparation, and handling of Antifolate C2 for experimental use,

ensuring both scientific integrity and practical applicability.
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Mechanism of Action: Targeted Disruption of Purine
Biosynthesis
Antifolate C2 exerts its cytotoxic effects by inhibiting glycinamide ribonucleotide

formyltransferase (GARFTase), a key enzyme in the de novo purine biosynthesis pathway.[5][6]

This inhibition blocks the formation of purine nucleotides, which are essential building blocks

for DNA and RNA synthesis, ultimately leading to the cessation of cell proliferation.[5][7]

A distinguishing feature of Antifolate C2 is its selective uptake by the proton-coupled folate

transporter (PCFT).[5][6] This transporter is often overexpressed in certain tumor types, such

as non-squamous non-small cell lung cancer (NS-NSCLC), and its activity is enhanced in the

acidic microenvironment characteristic of many solid tumors.[5][6] This targeted delivery

mechanism contributes to the compound's tumor selectivity and distinguishes it from older

antifolates like methotrexate.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b605521/docs?utm_src=pdf-body#application-notes-and-protocols-for-antifolate-c2-solubility-and-experimental-preparation
https://pmc.ncbi.nlm.nih.gov/articles/PMC3288238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2836843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3288238/
https://cdn.caymanchem.com/cdn/insert/20515.pdf
https://www.benchchem.com/product/b605521/docs?utm_src=pdf-body#application-notes-and-protocols-for-antifolate-c2-solubility-and-experimental-preparation
https://pmc.ncbi.nlm.nih.gov/articles/PMC3288238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2836843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3288238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2836843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3288238/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

PCFT Transporter

Antifolate C2
(intracellular)

GARFTase

De Novo Purine
Biosynthesis

Catalyzes

DNA & RNA Synthesis

Cell Proliferation

Antifolate C2
(extracellular)

Selective Uptake
(acidic pH)

Inhibition

Mechanism of Antifolate C2 Action.
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Solution Preparation Workflow

Start: Antifolate C2 (Solid)

Weigh Compound

Add DMSO (calculated volume)

Vortex & Sonicate for
Complete Dissolution

10 mM Stock Solution in DMSO

Aliquot and Store at -20°C/-80°C

Thaw Stock Aliquot

Serial Dilution in
Aqueous Medium

Working Solutions
(e.g., nM to µM range)

Prepare Vehicle Control
(Medium + DMSO)

Use Immediately in Experiment

Workflow for Antifolate C2 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b605521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

